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Compound of Interest

Isonicotinoyl chloride
Compound Name:
hydrochloride

Cat. No.: B048175

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide serves as a comprehensive resource for understanding the
properties, synthesis, and applications of isonicotinoyl chloride hydrochloride. This versatile
reagent is a critical building block in the synthesis of numerous pharmaceutical compounds,
most notably the frontline anti-tuberculosis drug, isoniazid. This document provides detailed
experimental protocols, quantitative data, and visualizations of key chemical and biological
pathways to support researchers in their drug discovery and development endeavors.

Core Properties and Data

Isonicotinoyl chloride hydrochloride is the hydrochloride salt of isonicotinoyl chloride. The
presence of the hydrochloride salt enhances the compound's stability, making it a more
manageable reagent in synthetic chemistry.
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Property Value Source(s)
Molecular Formula CeHsCI2NO [1]
Molecular Weight 178.02 g/mol
CAS Number 39178-35-3

White to off-white crystalline
Appearance _ [1]

solid
Melting Point 159-161 °C

Soluble in methanol (50
mg/mL), ethyl acetate,

Solubility acetone, and other polar [1]
organic solvents. Low solubility

in water.

Synthesis and Reactions

Isonicotinoyl chloride hydrochloride is most commonly synthesized from isonicotinic acid. It
serves as a potent acylating agent, readily reacting with nucleophiles such as amines and
alcohols to form amides and esters, respectively.

Experimental Protocol: Synthesis of Isonicotinoyl
Chloride Hydrochloride from Isonicotinic Acid

This protocol outlines a standard laboratory procedure for the synthesis of isonicotinoyl
chloride hydrochloride.

Materials:

Isonicotinic acid

Thionyl chloride (SOCI2)

N,N-dimethylformamide (DMF) (catalytic amount)

Anhydrous diethyl ether
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* Round-bottom flask with reflux condenser

o Stirring apparatus

e Vacuum source

Procedure:

 In a round-bottom flask, combine isonicotinic acid and a catalytic amount of DMF.

o Carefully add an excess of thionyl chloride to the mixture. The reaction is exothermic and will
result in the evolution of gas.

e Once the initial reaction subsides, heat the mixture to reflux and maintain for 1-2 hours to
ensure complete conversion.

 After cooling to room temperature, carefully remove the excess thionyl chloride under
reduced pressure.

» To the resulting residue, add anhydrous diethyl ether and stir to precipitate the isonicotinoyl
chloride hydrochloride as a solid.

e Collect the solid product by filtration, wash with a small amount of cold diethyl ether, and dry
under vacuum.

Application in Drug Synthesis: The Case of
Isoniazid

A primary application of isonicotinoyl chloride hydrochloride is in the synthesis of isoniazid,
a key pharmaceutical used in the treatment of tuberculosis.

Experimental Protocol: Synthesis of Isoniazid

This protocol details the synthesis of isoniazid from isonicotinoyl chloride hydrochloride.
Materials:

 Isonicotinoyl chloride hydrochloride
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Hydrazine hydrate

Suitable solvent (e.g., ethanol, isopropanol)

Stirring apparatus

Heating apparatus
Procedure:
» Dissolve isonicotinoyl chloride hydrochloride in a suitable solvent in a reaction vessel.

e Slowly add hydrazine hydrate to the solution while stirring. The reaction is typically
exothermic.

» After the addition is complete, heat the reaction mixture to reflux for a specified period to
drive the reaction to completion.

e Upon cooling, the isoniazid product may precipitate from the solution. If not, the solvent can
be removed under reduced pressure.

e The crude isoniazid can be purified by recrystallization from a suitable solvent to yield the
final product.

Workflow in Drug Discovery and Synthesis

The following diagram illustrates a typical workflow from the starting material, isonicotinic acid,
to the synthesis of the active pharmaceutical ingredient, isoniazid, highlighting the role of
isonicotinoyl chloride hydrochloride as a key intermediate.
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Synthesis of Isonicotinoyl Chloride Hydrochloride
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Caption: Workflow for Isoniazid Synthesis.

Mechanism of Action: Isoniazid Signaling Pathway

Isoniazid is a prodrug that requires activation within the Mycobacterium tuberculosis bacterium
to exert its therapeutic effect. The activated form of isoniazid targets the synthesis of mycolic

acids, which are essential components of the mycobacterial cell wall.

The following diagram illustrates the mechanism of action of isoniazid.
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Caption: Isoniazid's Mechanism of Action.

Isoniazid passively diffuses into the mycobacterium, where it is activated by the catalase-
peroxidase enzyme, KatG.[2] The activated form of isoniazid then covalently binds to and
inhibits the enoyl-acyl carrier protein reductase, InhA.[3][4] This enzyme is a crucial component
of the fatty acid synthase Il (FAS-II) system, which is responsible for the synthesis of mycolic
acids.[3] By inhibiting InhA, isoniazid effectively blocks mycolic acid production, leading to the
disruption of the bacterial cell wall and ultimately, cell death.[3]
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Conclusion

Isonicotinoyl chloride hydrochloride is a valuable and versatile reagent in the field of
medicinal chemistry and drug development. Its stability and reactivity make it an ideal
intermediate for the synthesis of a wide range of pharmaceutical compounds. A thorough
understanding of its properties, synthetic routes, and applications, as exemplified by its role in
the production of isoniazid, is essential for researchers aiming to develop new and effective
therapeutic agents. The provided protocols and pathway diagrams serve as a foundational
resource for the practical application and conceptual understanding of this important chemical
entity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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